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Experimental Data on Diaplasinin

The table below summarizes the quantitative data from a study on septic mice, demonstrating Diaplasinin's

effects on survival and cardiac function [1].

Parameter
CLP Model
(Untreated)

CLP + 200 nM
Diaplasinin

CLP + 400 nM
Diaplasinin

Measurement Method

7-Day
Survival Rate

Severe
reduction

Significant
improvement

Significant
improvement

Mouse survival monitored
over 7 days [1].

Cardiac
Function
(LVEF)

Significant
decrease

Significant
improvement

towards normal

Significant
improvement

towards normal

Echocardiography (Philips TIS
0.8) measured Left Ventricular

Ejection Fraction [1].

Apoptosis
Marker
(Cleaved
Caspase-3)

Highly

expressed

Reduced

expression

Reduced

expression

Immunohistochemistry (IHC)

and Western blotting of heart
tissue [1].

Key Target
(Serpine1)

Upregulated Inhibited activity Inhibited activity Western blot analysis of heart

tissue [1].
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Detailed Experimental Protocol

The data in the table above was generated using the following methodologies [1]:

In Vivo Model (Mouse):

Animal Model: Male, 8-week-old C57BL/6 mice.

Sepsis Induction: Sepsis was induced via cecal ligation and puncture (CLP). The cecum
was ligated ~1 cm from its end and punctured with a needle. Sham-operated mice underwent

the same surgery without ligation or puncture.
Treatment: Mice received intraperitoneal injections of Diaplasinin (200 nM or 400 nM) daily.

Outcome Measures:
Survival: Monitored for 7 days.

Cardiac Function: Assessed at day 1 post-CLP using ultrasonic echocardiography to
measure Left Ventricular Ejection Fraction (LVEF) and Fractional Shortening (LVFS).

Tissue Analysis: Heart tissues were collected for immunohistochemistry (IHC) and
Western blotting to detect Cleaved Caspase-3 and Serpine1 protein levels.

In Vitro Model (Cell):

Cell Line: Mouse atrial cardiomyocytes (HL-1 cell line).
Apoptosis Induction: Cells were exposed to bacterial lipopolysaccharide (LPS) at 10.0 mg/L

for 24 hours.
Gene Silencing: siRNA was used to silence YAP1 and Serpine1 genes in HL-1 cells to

confirm their role in the pathway.
Viability Assay: Cell viability was measured using a CCK-8 assay.

Signaling Pathway Diagram

The study concluded that Diaplasinin protects against sepsis-induced cardiac dysfunction by inhibiting

cardiomyocyte apoptosis via the YAP1/Serpine1/Caspase-3 pathway [1]. The following diagram illustrates

this mechanism:
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Diaplasinin Inhibits Sepsis-Induced Cardiomyocyte Apoptosis
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The diagram shows the pathway through which sepsis leads to heart damage. Sepsis activates YAP1, which

increases Serpine1. Serpine1 in turn activates Caspase-3, the key executor of cell death, leading to the death

of heart muscle cells and subsequent cardiac dysfunction. Diaplasinin acts as a Serpine1 inhibitor, blocking

this chain of events at a critical point [1].

Interpretation and Future Directions

The experimental data validates Diaplasinin's potential as a therapeutic agent for septic cardiomyopathy by

specifically targeting the Serpine1-mediated apoptotic pathway [1].
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Mechanism of Action: The study provides evidence that the protective effect is achieved through the

inhibition of Serpine1, which sits downstream of YAP1 in the apoptosis signaling cascade.
Research Context: It is important to note that this is a single preclinical study. A true performance

comparison with other alternatives (e.g., different Serpine1 inhibitors, or other cardioprotective drugs)
cannot be constructed from the available public data at this time.

To build a more comprehensive comparison guide, further information would be needed on:

Direct Comparators: Efficacy data for other investigational Serpine1 inhibitors.
Standard of Care: How this mechanistic approach compares to current supportive therapies for

sepsis-induced organ dysfunction.
Clinical Data: Results from human trials, which are not yet available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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